molecular formula C17H16N2OS B2475671 N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-4-methylbenzamide CAS No. 900866-89-9

N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-4-methylbenzamide

Cat. No. B2475671
CAS RN: 900866-89-9
M. Wt: 296.39
InChI Key: CIRURLQETZJTGQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“N-(4,7-Dimethyl-1,3-benzothiazol-2-yl)-4-methylbenzamide” is a chemical compound with the molecular formula C16H12N4OS2 . It has an average mass of 340.423 Da and a monoisotopic mass of 340.045258 Da .


Physical And Chemical Properties Analysis

The physical and chemical properties of “N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-4-methylbenzamide” are not fully documented in the sources I found. The molecular formula is C16H12N4OS2, with an average mass of 340.423 Da and a monoisotopic mass of 340.045258 Da .

Scientific Research Applications

Anticancer Potential

  • Kinesin Spindle Protein Inhibition : A compound structurally similar to N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-4-methylbenzamide, named AZD4877, has been identified as a potent inhibitor of kinesin spindle protein (KSP), showing potential as an anticancer agent. This compound can arrest cells in mitosis, leading to cell death, making it a viable clinical candidate for cancer treatment (Theoclitou et al., 2011).

  • In Vitro Anticancer Activity : Derivatives of benzothiazole, which include structural elements of the compound , have shown remarkable in vitro anticancer activity against various human cancer cell lines. This highlights the potential of these compounds in developing new anticancer therapies (Waghmare et al., 2013).

Pharmacological Evaluation

  • Microwave-Assisted Synthesis and Antibacterial Activity : Research has been conducted on the rapid and efficient synthesis of nitrogen and sulfur-containing heterocyclic compounds, including benzothiazole derivatives. These compounds have been evaluated for their antibacterial and antifungal activities, showing potential in pharmaceutical applications (Mistry & Desai, 2006).

  • Synthesis of Novel Heterocycles : There is ongoing research into the efficient synthesis of benzothiazole-based heterocycles. These compounds have potential applications in the development of new pharmaceuticals, highlighting the versatility of benzothiazole derivatives in medicinal chemistry (Darweesh et al., 2016).

Other Applications

  • Metal-Catalyzed C–H Bond Functionalization : The compound N-(2-hydroxy-1,1-dimethylethyl)-3-methylbenzamide, related to the one , has shown potential in metal-catalyzed C–H bond functionalization reactions. This indicates a possible application in synthetic chemistry (Al Mamari & Al Lawati, 2019).

  • Corrosion Inhibition : Benzothiazole derivatives have been studied for their effectiveness in inhibiting corrosion, particularly against steel in acidic environments. This suggests applications beyond pharmacology, potentially in materials science and engineering (Hu et al., 2016).

properties

IUPAC Name

N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-4-methylbenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H16N2OS/c1-10-4-8-13(9-5-10)16(20)19-17-18-14-11(2)6-7-12(3)15(14)21-17/h4-9H,1-3H3,(H,18,19,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CIRURLQETZJTGQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)C(=O)NC2=NC3=C(C=CC(=C3S2)C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H16N2OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

296.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-4-methylbenzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.